1,3-Dimethyl-7-(3-methylphenyl)-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 1,3-dimethyl-7-(3-methylphenyl)-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H19N5O2S/c1-13-7-6-8-14(11-13)17-23-18-16(20(27)26(3)21(28)25(18)2)19(24-17)29-12-15-9-4-5-10-22-15/h4-11H,12H2,1-3H3
• InChI Key: CXCRADWGZYPWBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(C(=N2)SCC4=CC=CC=N4)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

1,3-Dimethyl-7-(3-methylphenyl)-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C21H19N5O2S and its molecular weight is 405.48. The purity is usually 95%.
BenchChem offers high-quality 1,3-Dimethyl-7-(3-methylphenyl)-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Dimethyl-7-(3-methylphenyl)-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

• Multicomponent Synthesis Catalyzed by Ionic Liquids : A study by Rahmani et al. (2018) details an efficient synthesis of pyridine-pyrimidines, including compounds similar to 1,3-Dimethyl-7-(3-methylphenyl)-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione, using a reusable catalyst under microwave irradiation and solvent-free conditions (Rahmani et al., 2018).

Chemical Reactions and Properties

• Regioselective Amination of Condensed Pyrimidines : Gulevskaya et al. (1994) explored the reactions of similar pyrimidine derivatives, highlighting the regioselective amination process, which is crucial in the modification of such compounds (Gulevskaya et al., 1994).
• Molecular Structure Analysis : Trilleras et al. (2009) investigated the molecular structures of pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, providing insight into their crystal structures, which is fundamental for understanding their chemical behavior (Trilleras et al., 2009).

Applications in Photophysical Properties

• Photophysical Properties and pH-sensing Application : Yan et al. (2017) synthesized pyrimidine-phthalimide derivatives, demonstrating their potential in pH sensing and photophysical properties, which could be relevant for compounds like 1,3-Dimethyl-7-(3-methylphenyl)-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione (Yan et al., 2017).

Optical and Nonlinear Optical Properties

• Nonlinear Optical and Drug Discovery Applications : Mohan et al. (2020) conducted an experimental and computational study on pyrimidine-based bis-uracil derivatives, assessing their potential for optical, nonlinear optical, and drug discovery applications. This suggests possible avenues for the application of similar pyrimidine derivatives (Mohan et al., 2020).